Cas no 728-47-2 (DiMethyl 4-(TrifluoroMethyl)phthalate)
DiMethyl 4-(TrifluoroMethyl)phthalate is a fluorinated phthalate ester with a molecular formula of C₁₁H₉F₃O₄. This compound features a trifluoromethyl group at the 4-position of the phthalate ring, enhancing its electron-withdrawing properties and chemical stability. It is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty materials. The presence of the trifluoromethyl group improves lipophilicity and metabolic resistance, making it valuable for applications requiring controlled reactivity. Its ester groups provide versatility for further derivatization. The compound exhibits high purity and consistent performance, ensuring reliability in research and industrial processes. Proper handling and storage are recommended due to its reactivity under certain conditions.
728-47-2 structure
Product name:DiMethyl 4-(TrifluoroMethyl)phthalate
DiMethyl 4-(TrifluoroMethyl)phthalate Chemical and Physical Properties
Names and Identifiers
-
- DiMethyl 4-(TrifluoroMethyl)phthalate
- GWLSBQYCLOXJTQ-UHFFFAOYSA-N
- 728-47-2
- AKOS015999870
- DTXSID20471819
- Dimethyl4-(trifluoromethyl)phthalate
- S10453
- SCHEMBL22263091
- Dimethyl 4-(trifluoromethyl)benzene-1,2-dicarboxylate
- A866194
- DB-333987
-
- MDL： MFCD22494952
- Inchi： InChI=1S/C11H9F3O4/c1-17-9(15)7-4-3-6(11(12,13)14)5-8(7)10(16)18-2/h3-5H,1-2H3
- InChI Key： GWLSBQYCLOXJTQ-UHFFFAOYSA-N
- SMILES： COC(=O)C1=C(C=C(C=C1)C(F)(F)F)C(=O)OC
Computed Properties
- Exact Mass: 262.04529325g/mol
- Monoisotopic Mass: 262.04529325g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 5
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.6Ų
- XLogP3: 2.4
Experimental Properties
- Density: 1.319
- Boiling Point: 270 ºC
- Flash Point: 114 ºC
DiMethyl 4-(TrifluoroMethyl)phthalate Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1176181-5g |
Dimethyl 4-(trifluoromethyl)phthalate |
728-47-2 | 97% | 5g |
￥2577.00 | 2024-07-29 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1176181-1g |
Dimethyl 4-(trifluoromethyl)phthalate |
728-47-2 | 97% | 1g |
￥859.00 | 2024-07-29 | |
| Crysdot LLC | CD12039147-10g |
Dimethyl 4-(trifluoromethyl)phthalate |
728-47-2 | 95+% | 10g |
$615 | 2024-07-24 | |
| Crysdot LLC | CD12039147-5g |
Dimethyl 4-(trifluoromethyl)phthalate |
728-47-2 | 95+% | 5g |
$410 | 2024-07-24 | |
| Aaron | AR00FG4T-100mg |
DiMethyl 4-(TrifluoroMethyl)phthalate |
728-47-2 | 97% | 100mg |
$25.00 | 2025-02-11 | |
| Chemenu | CM304421-10g |
Dimethyl 4-(trifluoromethyl)phthalate |
728-47-2 | 95% | 10g |
$356 | 2022-06-10 | |
| Alichem | A019149826-10g |
Dimethyl 4-(trifluoromethyl)phthalate |
728-47-2 | 95% | 10g |
$308.00 | 2023-09-01 | |
| Alichem | A019149826-5g |
Dimethyl 4-(trifluoromethyl)phthalate |
728-47-2 | 95% | 5g |
$186.24 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1176181-100mg |
Dimethyl 4-(trifluoromethyl)phthalate |
728-47-2 | 97% | 100mg |
￥220.00 | 2024-07-29 | |
| A2B Chem LLC | AH19649-250mg |
Dimethyl 4-(trifluoromethyl)phthalate |
728-47-2 | 97% | 250mg |
$62.00 | 2024-04-19 |
DiMethyl 4-(TrifluoroMethyl)phthalate Related Literature
-
Maxim V. Ponomarenko,Katrin Lummer,Andrey A. Fokin,Yurii A. Serguchev,Bassem S. Bassil,Gerd-Volker R?schenthaler Org. Biomol. Chem. 2013 11 8103
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:728-47-2)DiMethyl 4-(TrifluoroMethyl)phthalate
Purity:99%
Quantity:10g
Price ($):366.0